Cas no 2046-21-1 (Methyl 6-oxoheptanoate)

• Product Name: Methyl 6-oxoheptanoate
• CAS No: 2046-21-1
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• MDL: MFCD22376711
• CID: 290200
• PubChem ID: 288022
• Update Time: 2025-06-09

Methyl 6-oxoheptanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-oxoheptanoate
• Heptanoic acid, 6-oxo-, methyl ester
• methyl 6-oxoheptaate
• 5-Acetylvaleric acid, methyl ester
• 6-oxoheptanoic acid methyl ester
• 6-oxo-heptanoic acid methyl ester
• 6-Oxo-heptansaeure-methylester
• AC1L68N7
• ANW-62260
• AR-1J5662
• CTK1A7692
• Methyl 6-oxo-heptanoate
• NSC148317
• BSBYQAYWPXHLPQ-UHFFFAOYSA-N
• AK102293
• Methyl6-Oxoheptanoate
• 0506AB
• SY046102
• AX8233832
• CS-W022881
• AKOS016005447
• 6-KETO METHYLHEPTANOATE
• Methyl 6-oxoheptanoate, 95%
• MFCD22376711
• NSC 148317
• DS-3805
• F16317
• 2046-21-1
• SCHEMBL1706595
• DTXSID40302070
• CAA04621
• FT-0704371
• NSC-148317
• EN300-7419055
• DA-19414

• MDL： MFCD22376711
• Inchi： 1S/C8H14O3/c1-7(9)5-3-4-6-8(10)11-2/h3-6H2,1-2H3
• InChI Key： BSBYQAYWPXHLPQ-UHFFFAOYSA-N
• SMILES： O(C)C(CCCCC(C)=O)=O

Computed Properties

• Exact Mass: 158.09432
• Monoisotopic Mass: 158.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 43.4

Experimental Properties

• Density: 0.981
• Boiling Point: 227 ºC
• Flash Point: 92 ºC
• Refractive Index: 1.421
• PSA: 43.37
• LogP: 1.30880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters

Additional information on Methyl 6-oxoheptanoate

Methyl 6-oxoheptanoate (CAS No. 2046-21-1): An Overview of Its Properties, Applications, and Recent Research

Methyl 6-oxoheptanoate (CAS No. 2046-21-1) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound is characterized by its unique structure, which includes a methyl ester group and a ketone functional group. The combination of these functionalities imparts Methyl 6-oxoheptanoate with a range of chemical properties that make it valuable for various applications.

In terms of its chemical structure, Methyl 6-oxoheptanoate is an ester of 6-oxoheptanoic acid. The presence of the ketone group at the sixth carbon position and the ester group at the carboxylic acid position endows this compound with interesting reactivity and stability characteristics. These features have been extensively studied in both academic and industrial settings, contributing to its widespread use in synthetic chemistry and drug development.

One of the key areas where Methyl 6-oxoheptanoate has found significant application is in the synthesis of complex organic molecules. Its reactivity as an ester and ketone makes it an excellent starting material for a variety of chemical transformations. For instance, it can be used in condensation reactions, reduction reactions, and aldol condensations to form more complex structures. These transformations are crucial in the development of new pharmaceuticals and fine chemicals.

Recent research has also highlighted the potential of Methyl 6-oxoheptanoate in biological systems. Studies have shown that this compound can serve as a precursor for the synthesis of bioactive molecules with therapeutic potential. For example, it has been used to synthesize compounds that exhibit anti-inflammatory and anti-cancer properties. The ability to modify the structure of Methyl 6-oxoheptanoate through various chemical reactions allows researchers to tailor its biological activity for specific applications.

In the pharmaceutical industry, Methyl 6-oxoheptanoate is often used as an intermediate in the synthesis of drugs. Its stability and reactivity make it an ideal candidate for multi-step synthetic processes. Additionally, its solubility properties can be advantageous in formulation development, where it can be used to improve the solubility and bioavailability of active pharmaceutical ingredients (APIs).

The environmental impact of Methyl 6-oxoheptanoate has also been a topic of interest. Researchers have investigated its biodegradability and toxicity to ensure that it can be used safely in industrial processes without causing harm to the environment or human health. Studies have shown that under controlled conditions, Methyl 6-oxoheptanoate can be biodegraded by certain microorganisms, making it a more environmentally friendly option compared to some other organic compounds.

In conclusion, Methyl 6-oxoheptanoate (CAS No. 2046-21-1) is a multifaceted compound with a wide range of applications in chemistry, biochemistry, and pharmaceutical research. Its unique chemical structure and reactivity make it a valuable tool for synthetic chemists and drug developers. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in these fields.